Cas no 13001-46-2 (Carbonodithioic acid,O-(2-methylpropyl) ester, potassium salt (1:1))

Carbonodithioic acid,O-(2-methylpropyl) ester, potassium salt (1:1) structure
13001-46-2 structure
Product Name:Carbonodithioic acid,O-(2-methylpropyl) ester, potassium salt (1:1)
CAS No:13001-46-2
MF:C5H9KOS2
MW:188.35265994072
CID:134764
PubChem ID:23675782
Update Time:2025-04-19

Carbonodithioic acid,O-(2-methylpropyl) ester, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Carbonodithioic acid,O-(2-methylpropyl) ester, potassium salt (1:1)
    • (PIBX)
    • Carbonodithioic acid, O-(2-methylpropyl) ester, potas
    • EINECS 235-837-2
    • i-butyldithiocarbonate,potassium salt
    • Isobutyl potassium xanthate
    • Potassium isobutoxy xanthogenate
    • potassium isobutyl dithiocarbonate
    • Potassium isobutyl xanthate
    • POTASSIUM ISOBUTYL XANTHATE (SIBX)
    • potassium isobutyl xanthogenate
    • potassium iso-butyldithiocarbonate
    • Potassium O-isobutyl dithiocarbonate
    • Potassium O-isobutyl xanthate
    • potassium O-iso-butylxanthate
    • SODIUM
    • Potassium O-(2-methylpropyl) dithiocarbonate
    • Dithiocarbonic acid O-isobutyl S-potassium salt
    • Dithiocarbonic acid S-potassium O-isobutyl ester salt
    • 13001-46-2
    • Xanthic acid, isobutyl-, potassium salt
    • Potassium isobutylxanthate
    • potassium;2-methylpropoxymethanedithioate
    • NS00078120
    • SCHEMBL5407029
    • DTXSID00156293
    • CARBONIC ACID, DITHIO-, O-ISOBUTYL ESTER, POTASSIUM SALT
    • EC 235-837-2
    • Carbonodithioic acid, O-(2-methylpropyl)ester, potassium salt
    • CRAXZMAICBMTCW-UHFFFAOYSA-M
    • Carbonodithioic acid, O-(2-methylpropyl) ester, potassium salt
    • Carbonodithioic acid, O-(2-methylpropyl) ester, potassium salt (1:1)
    • potassium,2-methylpropoxymethanedithioate
    • Inchi: 1S/C5H10OS2.K/c1-4(2)3-6-5(7)8;/h4H,3H2,1-2H3,(H,7,8);/q;+1/p-1
    • InChI Key: CRAXZMAICBMTCW-UHFFFAOYSA-M
    • SMILES: [K+].[S-]C(OCC(C)C)=S

Computed Properties

  • Exact Mass: 150.0174
  • Monoisotopic Mass: 187.973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 85
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.3A^2

Experimental Properties

  • Density: 1.098
  • Boiling Point: 161.8°C at 760 mmHg
  • Flash Point: 51.7°C
  • Refractive Index: 1.527
  • PSA: 9.23

Carbonodithioic acid,O-(2-methylpropyl) ester, potassium salt (1:1) Security Information

  • Hazardous Material transportation number:UN 3342
  • Packing Group:II
  • Hazard Level:4.2
  • HazardClass:4.2
  • PackingGroup:II
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